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Compound of Interest

3-(m-Methoxyphenyl)propionic
Compound Name: d
aci

Cat. No. B079885

For laboratory professionals, including researchers, scientists, and those in drug development,
the proper disposal of chemical waste is a critical component of laboratory safety and
environmental responsibility. This guide provides detailed procedures for the safe disposal of 3-
(m-Methoxyphenyl)propionic acid, ensuring compliance and minimizing environmental

impact.

Pre-Disposal and Handling

Before beginning the disposal process, ensure you are wearing appropriate personal protective
equipment (PPE), including safety glasses, chemical-resistant gloves, and a lab coat. Handle
the material in a well-ventilated area to avoid inhalation of any dust.

Quantitative Data for Disposal

Currently, specific quantitative limits for the disposal of 3-(m-Methoxyphenyl)propionic acid,
such as permissible concentrations in waste streams, are not publicly available. Disposal
procedures are primarily guided by local, state, and federal regulations for chemical waste.
Always consult your institution's Environmental Health and Safety (EHS) department for
specific guidance.
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Parameter Value

Chemical State Solid

Recommended PPE Safety glasses, gloves, lab coat

Primary Disposal Route Licensed professional waste disposal service

Step-by-Step Disposal Procedure

The disposal of 3-(m-Methoxyphenyl)propionic acid must be conducted in accordance with
all applicable regulations. The following steps provide a general guideline for its proper
disposal:

o Waste Characterization: Chemical waste generators are responsible for determining if a
discarded chemical is classified as a hazardous waste.[1] Consult your local, regional, and
national hazardous waste regulations to ensure complete and accurate classification.[1]

o Segregation: Keep 3-(m-Methoxyphenyl)propionic acid waste separate from other
chemical waste streams unless otherwise instructed by your EHS department. This prevents
unintended chemical reactions.

» Containerization:
o Place the waste in a clearly labeled, sealed, and non-reactive container.
o The label should include the full chemical name: "3-(m-Methoxyphenyl)propionic acid".
o Ensure the container is suitable for holding chemical waste and is in good condition.

e Engage a Professional Waste Disposal Service: The recommended method for disposal is to
use a licensed professional waste disposal service. These services are equipped to handle
and dispose of chemical waste in an environmentally sound and compliant manner.

 Alternative Disposal Method (with caution): In some cases, it may be permissible to dissolve
or mix the material with a combustible solvent and incinerate it in a chemical incinerator
equipped with an afterburner and scrubber system.[2] This should only be performed by
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trained personnel in a facility approved for such procedures and in strict accordance with all
regulations.

o Disposal of Empty Containers: Empty containers that previously held 3-(m-
Methoxyphenyl)propionic acid should be disposed of through an approved waste disposal
plant.[3] Do not reuse empty containers for other purposes without proper decontamination.

e Environmental Protection: Under no circumstances should this chemical be released into the
environment.[1] Prevent it from entering groundwater, water courses, or sewage systems.[4]

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 3-(m-Methoxyphenyl)propionic acid.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b079885?utm_src=pdf-body
https://www.benchchem.com/product/b079885?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA13655&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12069~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2015:01:24~~3-(4-Hydroxy-3-methoxyphenyl
https://hmdb.ca/system/metabolites/msds/000/010/476/original/HMDB11751.pdf?1358461887
https://www.benchchem.com/product/b079885?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Start: Have 3-(m-Methoxyphenyl)propionic
acid for disposal

:

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Characterize Waste
(Hazardous vs. Non-Hazardous)

Segregate Waste

Containerize and Label Waste

Consult Institutional EHS for Dispose of Empty Container
Approved Disposal Route via Approved Waste Plant

Primary Route Alternative Route

Incineration with
Combustible Solvent
(If Permitted)

l

Waste Disposed Compliantly

Professional Waste
Disposal Service

Click to download full resolution via product page

Caption: Disposal workflow for 3-(m-Methoxyphenyl)propionic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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